Cas no 6358-04-9 (2-amino-6-chloro-4-nitrophenol)

• Product Name: 2-amino-6-chloro-4-nitrophenol
• CAS No: 6358-04-9
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 960503
• PubChem ID: 4679699
• Update Time: 2025-04-19

2-amino-6-chloro-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chloro-4-nitrophenol
• SCHEMBL24932
• STK683804
• 2-amino-6-chloro-4-nitro-phenol
• RODOL 9R BASE
• Q27251077
• EINECS 228-762-1
• AKOS002272652
• 6358-09-4
• DB-054504
• 2-Amino-4-nitro-6-chlorophenol
• 6-CHLORO-2-AMINO-4-NITRO PHENOL
• NCGC00356942-01
• SB38057
• BBL019088
• 0ZLP5I1TMC
• W-104899
• DTXCID7023855
• AMY14511
• H10870
• Tox21_303798
• SY050902
• CS-W016775
• AC-11375
• DTXSID9043855
• DB-346857
• 4-nitro-6-chloro-2-aminophenol
• NS00001829
• 3-Chloro-2-hydroxy-5-nitroaniline
• 2-AMINO-4-NITRO-6-CHLORO PHENOL
• UNII-0ZLP5I1TMC
• DB-263830
• AS-13545
• MFCD00035767
• TWLMSPNQBKSXOP-UHFFFAOYSA-N
• CAS-6358-09-4
• A2245
• Phenol, 2-amino-6-chloro-4-nitro-
• 6-Chloro-4-nitro-2-aminophenol
• COLOREX 2A6C4NP
• 6358-04-9

• Inchi： 1S/C6H5ClN2O3/c7-4-1-3(9(11)12)2-5(8)6(4)10/h1-2,10H,8H2
• InChI Key： TWLMSPNQBKSXOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.1Ų